Cas no 15397-16-7 (Cmc-methyl-alpha-D-ribofuranosetetrabenzoate)

• Product Name: Cmc-methyl-alpha-D-ribofuranosetetrabenzoate
• CAS No: 15397-16-7
• MF: C₃₄H₂₈O₉
• MW: 580.580730438232
• CID: 50100
• PubChem ID: 10031134
• Update Time: 2025-07-11

Cmc-methyl-alpha-D-ribofuranosetetrabenzoate Chemical and Physical Properties

Names and Identifiers

• 2-C-Methyl-alpha-D-ribofuranose tetrabenzoate
• ALPHA-D-RIBOFURANOSE
• 1,2,3,5-tetramethyl-cyclohexane
• AC1L3RVT
• AC1Q2QKZ
• AR-1B5212
• CTK4H7963
• Cyclohexane, 1,2,3,5-tetramethyl-
• EINECS 223-082-1
• KST-1B3870
• D-Ribofuranose
• a-D-Ribofuranose
• [(2R,3R,4R,5R)-3,4,5-tribenzoyloxy-4-methyloxolan-2-yl]methyl benzoate
• 15397-16-7
• SCHEMBL280134
• (2R,3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyltetrahydrofuran-2,3,4-triyl tribenzoate
• Cmc-methyl-alpha-D-ribofuranosetetrabenzoate

• Inchi： 1S/C34H28O9/c1-34(43-32(38)26-20-12-5-13-21-26)28(41-30(36)24-16-8-3-9-17-24)27(22-39-29(35)23-14-6-2-7-15-23)40-33(34)42-31(37)25-18-10-4-11-19-25/h2-21,27-28,33H,22H2,1H3/t27-,28-,33-,34-/m1/s1
• InChI Key： QJZSLTLDMBDKOU-GDTAYWNCSA-N
• SMILES： O1[C@@H]([C@@](C)([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 580.17334
• Monoisotopic Mass: 580.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 687.271 °C at 760 mmHg
• Flash Point: 286.638 °C
• Refractive Index: 1.634
• PSA: 114.43
• LogP: 5.26660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives